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Cat. No.: B11928895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BPR1R024 is a potent, orally active, and highly selective inhibitor of the Colony-Stimulating

Factor-1 Receptor (CSF1R).[1][2][3] Its mechanism of action revolves around the inhibition of

the CSF1-CSF1R signaling pathway, which is a critical modulator for the production,

differentiation, and function of macrophages.[2][4] In the tumor microenvironment (TME),

CSF1R signaling is instrumental in the polarization of Tumor-Associated Macrophages (TAMs)

towards an immunosuppressive M2 phenotype, which promotes tumor growth. BPR1R024
specifically inhibits the survival of these protumor M2-like macrophages with minimal impact on

the antitumor M1-like macrophages.[1][2][3][5] This selective activity leads to a reprogramming

of the TME, shifting the macrophage balance towards an M1 phenotype, thereby enhancing

antitumor immunity.[2][3][6] These characteristics make BPR1R024 a valuable tool for immuno-

oncology research and therapeutic development.

Quantitative Data Summary
The following tables summarize the key quantitative data for BPR1R024 based on enzymatic

and cellular assays.

Table 1: In Vitro Inhibitory Activity of BPR1R024
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Target IC50 Value Assay Type

CSF1R 0.53 nM Enzymatic Assay[1][2][3]

Aurora A (AURA) >10 µM Enzymatic Assay[1]

Aurora B (AURB) 1.40 µM Enzymatic Assay[1]

Table 2: Effective Concentrations of BPR1R024 in Cell-Based Assays

Cell Line Effect Concentration Range

RAW264.7
Dose-dependent suppression

of CSF1R signal
~50-75 nM[1]

THP-1
Dose-dependent suppression

of CSF1R signal
~1-10 nM[1]

General

Inhibition of CSF1/CSF1R

signaling-mediated TNF-α

production

10 - 100 nM[1]

M2-like Macrophages Specific inhibition of survival 0 - 10 µM[1]

Signaling Pathway and Mechanism of Action
BPR1R024 exerts its effect by blocking the CSF1R signaling cascade. The binding of the

ligand CSF1 to its receptor CSF1R on macrophages activates downstream signaling pathways

that promote the survival and differentiation of immunosuppressive M2 TAMs. BPR1R024
selectively inhibits this initial activation step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b11928895?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/bpr1r024.html
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c01006
https://pubmed.ncbi.nlm.nih.gov/34606263/
https://pubmed.ncbi.nlm.nih.gov/34606263/
https://pubmed.ncbi.nlm.nih.gov/34606263/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.0c00936
https://pdfs.semanticscholar.org/77f6/801e74c983376e8816374152e8c4853a556f.pdf?skipShowableCheck=true
https://pmc.ncbi.nlm.nih.gov/articles/PMC11504891/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11504891/
https://www.benchchem.com/product/b11928895#bpr1r024-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b11928895#bpr1r024-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b11928895#bpr1r024-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b11928895#bpr1r024-experimental-protocol-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11928895?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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